Cas no 70450-41-8 (1-Chloro-3-(iodomethyl)benzene)

• Product Name: 1-Chloro-3-(iodomethyl)benzene
• CAS No: 70450-41-8
• Molecular Formula: C₇H₆ClI
• Molecular Weight: 252.47954
• MDL: MFCD20415080
• CID: 547213
• PubChem ID: 10912029

1-Chloro-3-(iodomethyl)benzene Properties

Names and Identifiers

• Benzene, 1-chloro-3-(iodomethyl)-
• 1-chloro-3-(iodomethyl)Benzene
• CS-0242157
• EN300-245417
• 70450-41-8
• SCHEMBL6663215
• DTXSID40448144
• FT-0727510
• 3-chlorobenzyl iodide
• AKOS014115899

• MDL： MFCD20415080
• InChIKey： FKAPOYYRUVEGPE-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H6ClI/c8-7-3-1-2-6(4-7)5-9/h1-4H,5H2
• SMILES： C1=CC(=CC(=C1)Cl)CI

Computed Properties

• Exact Mass: 251.91988
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 1
• Monoisotopic Mass: 251.92028g/mol
• Heavy Atom Count: 9
• Complexity: 85
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.9
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides